Cas no 1044049-33-3 (2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one)
2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one is a fluorinated sulfanyl-substituted cyclohexanone derivative with potential applications in organic synthesis and pharmaceutical research. The incorporation of a 3-fluorophenylthio moiety enhances its reactivity, making it a valuable intermediate for constructing complex molecular frameworks. Its structural features, including the electron-withdrawing fluorine atom and the sulfur linkage, contribute to its utility in nucleophilic and electrophilic reactions. This compound may serve as a precursor for the development of bioactive molecules, particularly in medicinal chemistry, where fluorinated analogs are often sought for their improved metabolic stability and binding affinity. Its well-defined chemical properties facilitate controlled modifications in synthetic pathways.
![2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one structure](https://ossimg.kuujia.com/scimg/1044500/1044049-33-3x500.png)
1044049-33-3 structure
Product Name:2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one
CAS No:1044049-33-3
MF:C12H13FOS
MW:224.294425725937
CID:5250111
Update Time:2025-06-08
2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-FLUOROPHENYL)SULFANYL]CYCLOHEXAN-1-ONE
- Cyclohexanone, 2-[(3-fluorophenyl)thio]-
- 2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one
-
- Inchi： 1S/C12H13FOS/c13-9-4-3-5-10(8-9)15-12-7-2-1-6-11(12)14/h3-5,8,12H,1-2,6-7H2
- InChI Key： BLAHSDUHMKLCET-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C=1)F)C1C(CCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- XLogP3: 3.2
- Topological Polar Surface Area: 42.4
2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01085004-1g |
2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one |
1044049-33-3 | 95% | 1g |
￥4494.0 | 2023-04-06 | |
| Enamine | EN300-394841-0.05g |
2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one |
1044049-33-3 | 0.05g |
$851.0 | 2023-03-02 | ||
| Enamine | EN300-394841-0.1g |
2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one |
1044049-33-3 | 0.1g |
$892.0 | 2023-03-02 | ||
| Enamine | EN300-394841-0.25g |
2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one |
1044049-33-3 | 0.25g |
$933.0 | 2023-03-02 | ||
| Enamine | EN300-394841-0.5g |
2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one |
1044049-33-3 | 0.5g |
$974.0 | 2023-03-02 | ||
| Enamine | EN300-394841-1.0g |
2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one |
1044049-33-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-394841-2.5g |
2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one |
1044049-33-3 | 2.5g |
$1988.0 | 2023-03-02 | ||
| Enamine | EN300-394841-5.0g |
2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one |
1044049-33-3 | 5.0g |
$2940.0 | 2023-03-02 | ||
| Enamine | EN300-394841-10.0g |
2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one |
1044049-33-3 | 10.0g |
$4360.0 | 2023-03-02 |
2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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